(5-Bromofuran-2-yl)(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5-Bromofuran-2-yl)(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)methanone” is a chemical compound. It’s a part of a library of compounds designed, synthesized, and evaluated to find novel quorum sensing inhibitors .
Synthesis Analysis
The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule, respectively .Chemical Reactions Analysis
This compound is part of a class of molecules that have shown promising quorum-sensing inhibitory activities. In the LasB system, similar compounds have shown promising results with IC50 values indicating their effectiveness .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, IR spectroscopy can provide information about the functional groups present in the molecule .Scientific Research Applications
Synthesis and Biological Activity
Cytotoxicity Testing : A study on the synthesis of 2-aroylbenzofuran compounds, including 5-bromobenzo[b]furan derivatives, demonstrated their in vitro cytotoxicity against various human cancer cell lines, showing potential as anticancer agents. Compounds exhibited good inhibiting abilities on Hep-G2 cells, highlighting their therapeutic research potential (Nguyễn Tiến Công et al., 2020).
Antimicrobial Activity : Another study focused on bisbenzofuran-2-yl-methanone derivatives explored their preparation and found some to be active against various microorganisms, indicating their potential use in antimicrobial research (C. Kırılmış et al., 2005).
Structural and Reactivity Studies
Structural Exploration : Research into the structural characteristics and antiproliferative activity of a novel bioactive heterocycle bearing isoxazol and piperidinyl groups showed its potential for further investigation in medicinal chemistry (S. Benaka Prasad et al., 2018).
Synthesis and Reactivity : The nucleophilic substitution reactions of bromobenzo thiadiazole derivatives offer insights into the chemical reactivity of brominated aromatic compounds, potentially guiding the synthesis of new pharmaceuticals (S. Mataka et al., 1992).
Antioxidant and Antimicrobial Properties
- Oxidant Properties : A study on the synthesis of (5-bromobenzofuran-2-yl) derivatives and their impact on oxidative stress biomarkers in rats suggested the potential of these compounds in studying oxidative stress and its mitigation (F. Karatas et al., 2006).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
(5-bromofuran-2-yl)-[4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN2O3S/c1-11-3-2-4-14-16(11)20-18(25-14)23-12-7-9-21(10-8-12)17(22)13-5-6-15(19)24-13/h2-6,12H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHQANVRJPTVVLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)OC3CCN(CC3)C(=O)C4=CC=C(O4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.